Cas no 112923-15-6 (2-(Benzothiazol-2-ylthio)propionic acid sodium salt)

• Product Name: 2-(Benzothiazol-2-ylthio)propionic acid sodium salt
• CAS No: 112923-15-6
• MF: C₁₀H₈NNaO₂S₂
• MW: 261.295790672302
• CID: 2660810
• Update Time: 2023-08-06

2-(Benzothiazol-2-ylthio)propionic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-(Benzothiazol-2-ylthio)propionic acid sodium salt

• Inchi： 1S/C10H9NO2S2.Na/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10;/h2-6H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： AIVMOVWBJVLIIX-UHFFFAOYSA-M
• SMILES： S(C1=NC2C=CC=CC=2S1)C(C(=O)[O-])C.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 107